molecular formula C16H20N2O3S2 B8287887 (3R)-3-((benzyloxy)methyl)-1-(2-thiophenylsulfonyl)piperazine

(3R)-3-((benzyloxy)methyl)-1-(2-thiophenylsulfonyl)piperazine

Cat. No.: B8287887
M. Wt: 352.5 g/mol
InChI Key: LHBQIEUARSLHLY-OAHLLOKOSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3R)-3-((benzyloxy)methyl)-1-(2-thiophenylsulfonyl)piperazine is a useful research compound. Its molecular formula is C16H20N2O3S2 and its molecular weight is 352.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H20N2O3S2

Molecular Weight

352.5 g/mol

IUPAC Name

(3R)-3-(phenylmethoxymethyl)-1-thiophen-2-ylsulfonylpiperazine

InChI

InChI=1S/C16H20N2O3S2/c19-23(20,16-7-4-10-22-16)18-9-8-17-15(11-18)13-21-12-14-5-2-1-3-6-14/h1-7,10,15,17H,8-9,11-13H2/t15-/m1/s1

InChI Key

LHBQIEUARSLHLY-OAHLLOKOSA-N

Isomeric SMILES

C1CN(C[C@@H](N1)COCC2=CC=CC=C2)S(=O)(=O)C3=CC=CS3

Canonical SMILES

C1CN(CC(N1)COCC2=CC=CC=C2)S(=O)(=O)C3=CC=CS3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 250 mL round-bottomed flask was charged with 2-(benzyloxymethyl)piperazine (2.10 g, 10.1 mmol), triethylamine (1.42 mL, 10.2 mmol) and CH2Cl2 (50 mL). After cooling to 0° C., 2-thiophenesulfonyl chloride (1.84 g, 10.1 mmol, Sigma-Aldrich, St. Louis, Mo.) was added slowly via syringe. After 2 h, the mixture was concentrated and diluted with EtOAc (200 mL). The organic solution was washed with 1 N HCl (2×50 mL) and the combined acidic layers made basic with Na2CO3. The resulting basic solution was extracted with EtOAc (3×100 mL) and the combined organic layers were dried (MgSO4), filtered and concentrated to give 3-(benzyloxymethyl)-1-(thiophen-2-ylsulfonyl)piperazine (1.79 g) as a yellow tar.
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
1.42 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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